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Compound of Interest

Compound Name:
Diisopropylphosphoramidous

dichloride

Cat. No.: B015615 Get Quote

Technical Support Center: Handling
Diisopropylphosphoramidous Dichloride
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and use of the highly moisture-sensitive

reagent, Diisopropylphosphoramidous dichloride.

Frequently Asked Questions (FAQs)
Q1: What is Diisopropylphosphoramidous dichloride and what is it used for?

Diisopropylphosphoramidous dichloride, with the linear formula [(CH₃)₂CH]₂NPCl₂, is a

chemical reagent.[1] It is commonly used in the synthesis of peptides and oligonucleotide

analogues.[1][2] It also finds application as a ligand in various cross-coupling reactions,

including Buchwald-Hartwig, Heck, Hiyama, Negishi, Sonogashira, Stille, and Suzuki-Miyaura

couplings.[2]

Q2: Why is Diisopropylphosphoramidous dichloride considered moisture-sensitive?

Diisopropylphosphoramidous dichloride is highly reactive with water.[3] Exposure to

moisture in the air or in solvents will lead to its rapid decomposition, forming byproducts that
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can interfere with your reactions and reduce the purity and yield of your desired product. It is

classified as a water-reactive solid.[3]

Q3: How should I store Diisopropylphosphoramidous dichloride?

To ensure its stability, Diisopropylphosphoramidous dichloride should be stored in a tightly

sealed container in a dry, cool, and well-ventilated place.[4] The recommended storage

temperature is between 2-8°C (36-46°F). It is crucial to store it under an inert atmosphere, such

as argon or nitrogen.[3][5]

Q4: What are the primary hazards associated with Diisopropylphosphoramidous
dichloride?

This compound is classified as a pyrophoric liquid, meaning it can catch fire spontaneously if

exposed to air.[4] It is also corrosive and can cause severe skin burns and eye damage.[4]

Additionally, it is fatal if swallowed, in contact with skin, or if inhaled.[6]
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Problem Possible Cause Solution

Low or no product yield in my

reaction.

Degradation of the reagent

due to moisture.

Ensure all glassware is

rigorously dried (oven-dried or

flame-dried under vacuum).

Use anhydrous solvents.

Handle the reagent under a

strict inert atmosphere (glove

box or Schlenk line).

Improper storage of the

reagent.

Verify that the reagent has

been stored at the

recommended 2-8°C and

under an inert atmosphere. If

the container has been opened

multiple times, the reagent

may have degraded.

Formation of unexpected

byproducts.

Reaction with atmospheric

moisture or oxygen.

Improve your inert atmosphere

technique. Purge all reaction

vessels and solvents with a

dry, inert gas.

Contaminated starting

materials or solvents.

Use freshly distilled or

commercially available

anhydrous solvents. Ensure all

other reagents are pure and

dry.

The reagent appears cloudy or

has solidified.

Hydrolysis due to moisture

exposure.

The reagent has likely

decomposed and should be

disposed of properly. Do not

attempt to use it.

Storage at a very low

temperature.

The melting point is -82°C. If it

has solidified due to cold, allow

it to slowly warm to room

temperature under an inert

atmosphere before use. If it
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remains cloudy after warming,

it has likely hydrolyzed.

Experimental Protocols
Protocol 1: General Handling of
Diisopropylphosphoramidous Dichloride
This protocol outlines the essential steps for safely handling Diisopropylphosphoramidous
dichloride to prevent moisture contamination.

Materials:

Diisopropylphosphoramidous dichloride in a sealed container

Dry, nitrogen or argon-filled glove box or a Schlenk line

Oven-dried or flame-dried glassware

Anhydrous solvents

Gas-tight syringes

Procedure:

Transfer the sealed container of Diisopropylphosphoramidous dichloride into a glove

box.

Allow the container to equilibrate to the glove box temperature before opening to prevent

condensation.

Carefully open the container. The reagent is a liquid at room temperature.

Using a clean, dry gas-tight syringe, withdraw the required amount of the reagent.

Immediately seal the reagent container.
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Dispense the reagent into your reaction vessel, which should already be under an inert

atmosphere.

If a Schlenk line is used, perform all transfers under a positive pressure of inert gas using

cannulation or syringe techniques.

Protocol 2: A Typical Reaction Setup
This protocol describes a general setup for a reaction involving

Diisopropylphosphoramidous dichloride.

Materials:

Oven-dried or flame-dried round-bottom flask with a magnetic stir bar

Septum

Schlenk line or glove box

Anhydrous solvent

Other reaction-specific reagents

Procedure:

Assemble the dry glassware and connect it to the Schlenk line.

Evacuate the flask and backfill with inert gas (repeat three times).

Add the anhydrous solvent and any solid reagents to the flask under a positive flow of inert

gas.

Cool the reaction mixture to the desired temperature (e.g., in an ice bath or dry ice/acetone

bath).

Following Protocol 1, transfer the required amount of Diisopropylphosphoramidous
dichloride to the reaction flask via a gas-tight syringe through the septum.

Maintain the inert atmosphere throughout the course of the reaction.
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Data Presentation
Physical and Chemical Properties of Diisopropylphosphoramidous Dichloride

Property Value Reference

Molecular Formula C₆H₁₄Cl₂NP [1][7][8]

Molecular Weight 202.06 g/mol [7][8]

Appearance Liquid

Density 1.096 g/mL at 25°C [1][2][5][9]

Boiling Point 56-58°C at 15 mmHg [5][8]

Refractive Index n20/D 1.485 [1][2][5][9]

Storage Temperature 2-8°C
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Caption: Experimental workflow for handling Diisopropylphosphoramidous dichloride.
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Potential Causes

Solutions

Poor Reaction Outcome?
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(Glassware, Solvents)
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Caption: Troubleshooting decision tree for reactions with Diisopropylphosphoramidous
dichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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